Cas no 894040-50-7 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea)

• Product Name: 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea
• CAS No: 894040-50-7
• MF: C₂₁H₂₃N₃O₆
• MW: 413.423825502396
• CID: 5512402
• Update Time: 2025-07-16

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(2,4-dimethoxyphenyl)urea
• 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea

• Inchi： 1S/C21H23N3O6/c1-27-15-4-5-16(18(11-15)28-2)23-21(26)22-13-9-20(25)24(12-13)14-3-6-17-19(10-14)30-8-7-29-17/h3-6,10-11,13H,7-9,12H2,1-2H3,(H2,22,23,26)
• InChI Key： OKXTUIZOVIAIQR-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)C(NC1=CC=C(OC)C=C1OC)=O

Additional information on 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea

Introduction to 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea (CAS No. 894040-50-7)

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-(2,4-dimethoxyphenyl)urea (CAS No. 894040-50-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,3-dihydro-1,4-benzodioxin moiety and a 5-oxopyrrolidin-3-yl urea group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 2,3-dihydro-1,4-benzodioxin ring is a common scaffold in many bioactive compounds due to its ability to modulate various biological targets. This moiety is often associated with anti-inflammatory, antiviral, and neuroprotective properties. The presence of the 5-oxopyrrolidin-3-yl urea group further enhances the compound's pharmacological profile by providing additional binding sites for interaction with specific receptors or enzymes.

CAS No. 894040-50-7 has been the subject of several recent studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, CAS No. 894040-50-7 has also demonstrated neuroprotective properties. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxins. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of CAS No. 894040-50-7 have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This makes it a suitable candidate for further development as an orally administered therapeutic agent.

In terms of safety, preliminary toxicology studies have shown that CAS No. 894040-50-7 is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive safety assessments are required to fully evaluate its long-term safety profile.

The synthesis of CAS No. 894040-50-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for large-scale pharmaceutical development.

In conclusion, CAS No. 894040-50-7, or 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-y l -1-(2 , 4 - dimethoxyphenyl)urea, is a promising compound with a diverse range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.